![molecular formula C22H26N2O4 B268993 4-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide](/img/structure/B268993.png)
4-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide, also known as BML-210, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of benzamides, which are known for their therapeutic properties in treating various diseases.
Scientific Research Applications
4-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis (programmed cell death) in cancer cells. This compound has also been studied for its potential to inhibit the activity of certain enzymes that are involved in cancer cell growth and metastasis.
Mechanism of Action
The mechanism of action of 4-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cancer cell growth and metastasis. Specifically, this compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in the breakdown of extracellular matrix proteins. MMPs play a key role in cancer cell invasion and metastasis, and their inhibition by this compound may help to prevent the spread of cancer cells.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of MMPs, as well as to induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects, and to inhibit the production of certain cytokines that are involved in inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. This makes it a promising candidate for further study in the field of cancer research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or enzymes.
Future Directions
There are several future directions for the study of 4-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide. One direction is to further elucidate its mechanism of action, in order to better understand how it inhibits the growth of cancer cells and to identify potential targets for drug development. Another direction is to study the effects of this compound on other diseases, such as inflammatory diseases or neurological disorders. Additionally, researchers may explore the potential use of this compound in combination with other drugs or therapies, in order to enhance its efficacy. Finally, researchers may investigate the potential use of this compound as a diagnostic tool, in order to identify cancers that are particularly susceptible to its effects.
Synthesis Methods
4-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide can be synthesized using a multi-step process that involves the reaction of 4-nitrophenylacetic acid with 4-morpholinecarboxylic acid, followed by the reduction of the resulting nitro compound to an amine. The amine is then reacted with 4-(tert-butoxycarbonyl)phenyl isocyanate to form this compound.
properties
Molecular Formula |
C22H26N2O4 |
---|---|
Molecular Weight |
382.5 g/mol |
IUPAC Name |
4-butan-2-yloxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide |
InChI |
InChI=1S/C22H26N2O4/c1-3-16(2)28-20-10-6-17(7-11-20)21(25)23-19-8-4-18(5-9-19)22(26)24-12-14-27-15-13-24/h4-11,16H,3,12-15H2,1-2H3,(H,23,25) |
InChI Key |
JYPSOIXQPPBWJV-UHFFFAOYSA-N |
SMILES |
CCC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 |
Canonical SMILES |
CCC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.